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Eupalestin is a polymethoxyflavone (PMF), a class of flavonoid known for various biological activities [1].

The key information on its identification is summarized below.

Table 1: Core Chemical Information | Property | Description | | :--- | :--- | | IUPAC Name | 5-

Hydroxy-6,7,3',4',5'-pentamethoxyflavone (tentative, based on source data) | | Molecular Formula |

Not explicitly stated, analysis required | | Exact Mass | 404.131 (based on [M+Na]⁺ adduct) [1] | |

Classification | Polymethoxyflavone | | Plant Source | Ageratum conyzoides L. (Babadotan) [1] |

Table 2: Analytical Protocol from Literature This table outlines the method used to identify

eupalestin in a complex plant extract.

Method
Parameter

Description

Technique UPLC-ESI-QToF-MS (Ultra-Performance Liquid Chromatography-Electrospray

Ionization-Quadrupole Time-of-Flight Mass Spectrometry) [1]

Ionization
Mode

Positive [1]

Observed Ion [M+Na]⁺ at m/z 404.131 [1]

Sample Matrix Aqueous extract of Ageratum conyzoides leaves [1]
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Method
Parameter

Description

Key Step Comparison of HRMS/MS (High-Resolution Tandem MS) data with theoretical mass

and bibliographic information [1]

Potential Bioactivity and Research Context

While direct studies on eupalestin are scarce, the available evidence provides strong clues about its

potential.

Anti-inflammatory Potential: The research that identified eupalestin notes that the
polymethoxyflavones detected in Ageratum conyzoides are reported to possess anti-inflammatory
and antinociceptive properties [1]. This suggests eupalestin is a likely contributor to the plant's
documented medicinal effects.

Traditional Use and Validation: Ageratum conyzoides has a long history in traditional medicine
across tropical regions for treating skin conditions, infections, and inflammatory diseases [1]. Pre-

clinical studies on the plant's extracts corroborate its anti-inflammatory, analgesic, and anti-
arthritis properties [1], providing a pharmacological context for its constituents like eupalestin.

The following diagram illustrates the general research workflow for discovering and initial characterization

of a compound like eupalestin from a medicinal plant, based on the information available.
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Ethnobotanical Knowledge or
Ecological Observation

Selection of Plant Material
(Ageratum conyzoides)

Extraction and
Crude Extract Preparation

Fractionation and
Compound Isolation

Structural Elucidation
(e.g., UPLC-ESI-QToF-MS)

Hypothesis on Bioactivity
(e.g., Anti-inflammatory)

Targeted Bioassay Validation
(Required for Eupalestin)
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A Path Forward for Research

To address the significant gaps in data, the following approaches would be necessary:
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Deep-Literature Mining: Search for "5,6,7,3',4',5'-pentamethoxyflavone" or "5-

hydroxyhexamethoxyflavone" in specialized chemistry databases (e.g., SciFinder, Reaxys) for
potentially older or more fundamental studies.

Dedicated Experimental Work: Since comprehensive data is lacking, generating it through targeted
research is essential. The workflow below outlines the key steps needed to fully characterize

eupalestin's biological profile.

Obtain Pure Eupalestin
(Isolation or Commercial Source)

Full Spectroscopic
Characterization (NMR)

In-vitro Screening
(e.g., COX-2, TNF-α, IL-6 inhibition)

Mechanistic Studies
(Signaling Pathway Analysis)

In-vivo Validation
(Animal models of inflammation)
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Key Takeaways

Eupalestin is a polymethoxyflavone found in Ageratum conyzoides.
It has been identified using advanced chromatographic and mass spectrometric techniques, but a full

set of quantitative and spectroscopic data is not available in the searched literature.
Its potential anti-inflammatory activity is inferred from the known properties of its chemical class and

the plant it is derived from, but direct experimental evidence is currently lacking.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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